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Compound of Interest

Compound Name: Candicidin

Cat. No.: B1668254 Get Quote

An in-depth analysis of the performance, mechanisms, and experimental data of key polyene

macrolide antifungals.

This guide provides a comprehensive comparison of Candicidin with other prominent polyene

macrolides, primarily Amphotericin B and Nystatin. It is designed for researchers, scientists,

and drug development professionals, offering a detailed examination of their antifungal activity,

mechanisms of action, and toxicity profiles, supported by experimental data and

methodologies.

Introduction to Polyene Macrolides
Polyene macrolides are a class of antifungal agents produced by various species of

Streptomyces.[1] Their discovery dates back to the 1950s, with Nystatin being the first to be

identified, followed by Amphotericin B.[1] These compounds are characterized by a large

macrolide ring containing a series of conjugated double bonds.[1] While over 200 polyene

macrolides have been described, only a few, including Amphotericin B, Nystatin, and

Candicidin, have been used in clinical practice.[1] They remain a cornerstone in antifungal

therapy due to their broad spectrum of activity, fungicidal nature, and the relatively rare

development of resistance.[1]
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The primary mechanism of action for polyene macrolides involves their interaction with

ergosterol, the principal sterol in fungal cell membranes.[1][2] This binding leads to the

formation of pores or channels in the membrane, disrupting its integrity and causing the

leakage of essential intracellular components, such as potassium ions (K+), ultimately leading

to fungal cell death.[1] An alternative but related "sterol sponge" model suggests that polyenes

extract ergosterol from the membrane, leading to its collapse.[3]

The specificity of polyenes for fungal cells is attributed to their higher affinity for ergosterol

compared to cholesterol, the predominant sterol in mammalian cell membranes.[1] However,

the interaction with cholesterol is not negligible and is the primary cause of the toxicity

associated with these drugs.[1]

While the fundamental mechanism is shared, the exact nature of the interaction and its

downstream consequences may vary between different polyenes. The mycosamine moiety, a

sugar appendage present in many polyenes, is understood to be critical for ergosterol binding.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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